5-Cyclopropyl-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ol

• Molecular Formula: C18H18O
• Molecular Weight: 250.3 g/mol
• IUPAC Name: 2-cyclopropyltricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-ol
• InChI: InChI=1S/C18H18O/c19-18(15-11-12-15)16-7-3-1-5-13(16)9-10-14-6-2-4-8-17(14)18/h1-8,15,19H,9-12H2
• InChI Key: PIONVWCLUVNKMX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2(C3=CC=CC=C3CCC4=CC=CC=C42)O

Description

5-Cyclopropyl-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ol is a useful research compound. Its molecular formula is C18H18O and its molecular weight is 250.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of cyclopropylmagnesium bromide in dry THF (prepared from cyclopropylbromide (12.1 g, 0.10 mol), magnesium turnings (2.45 g, 0.10 mol) and dry THF (65 ml)) was placed under an atmosphere of nitrogen. A solution of 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-one (10.4 g, 0.05 mol) in dry THF (25 ml) was added dropwise and when addition was complete the mixture was heated at reflux for 30 minutes. The reaction mixture was cooled on an ice-bath and saturated ammonium chloride (50 ml) was carefully added. The mixture was neutralized with 2N hydrochloric acid and extracted with diethyl ether (2×200 ml). The combined organic extracts were dried (Na2SO4) and the solvent was evaporated in vacuo to give 13.1 g of crude 5-cyclopropyl-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ol.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details